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Compound of Interest

Compound Name: D-Alanyl-O-benzyl-L-serine

Cat. No.: B15403236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Alanyl-O-benzyl-L-serine is a dipeptide of significant interest in various fields of

biochemical and pharmaceutical research. Comprising the unnatural D-alanine amino acid and

a protected L-serine derivative, this molecule serves as a valuable building block in synthetic

peptide chemistry and as a probe for studying biological systems. The presence of the D-amino

acid confers resistance to enzymatic degradation, a desirable property for the development of

therapeutic peptides. This guide provides a comprehensive overview of D-Alanyl-O-benzyl-L-
serine, including its chemical properties, a detailed synthetic protocol, and a discussion of its

potential biological significance.

Chemical and Physical Properties
D-Alanyl-O-benzyl-L-serine is a chiral molecule with the chemical formula C13H18N2O4. A

crucial identifier for this compound is its CAS number, which has been registered as 921933-

64-4[1].
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Property Value Reference

CAS Number 921933-64-4 [1]

Molecular Formula C13H18N2O4 [1]

Molecular Weight 266.29 g/mol [1]

Canonical SMILES
CC(C(=O)NC(COC1=CC=CC=

C1)C(=O)O)N
[1]

PubChem CID 71421926 [1]

Table 1: Key Chemical Identifiers for D-Alanyl-O-benzyl-L-serine

Synthesis of D-Alanyl-O-benzyl-L-serine
The synthesis of D-Alanyl-O-benzyl-L-serine is typically achieved through a solution-phase

peptide coupling strategy. This involves the preparation of protected amino acid precursors,

their coupling to form the dipeptide backbone, and subsequent deprotection to yield the final

product.

Synthetic Workflow
The overall synthetic strategy can be visualized as a three-stage process: protection of the

starting amino acids, coupling to form the dipeptide, and final deprotection.
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Stage 1: Precursor Preparation

Stage 2: Peptide Coupling Stage 3: DeprotectionD-Alanine N-Boc-D-Alanine
Boc Protection

N-Boc-D-Alanyl-O-benzyl-L-serine

L-Serine O-benzyl-L-serine

Benzylation EDC/HOBt Coupling
D-Alanyl-O-benzyl-L-serine

Acidic Deprotection (e.g., TFA)

Bacterial Cell Wall Synthesis

Antibiotic Action

Potential Interaction

D-Alanyl-D-Alanine

DD-Transpeptidase

Substrate

Peptidoglycan

Cross-linking

Penicillin

Inhibition

Vancomycin

Binding Inhibition

D-Alanyl-O-benzyl-L-serine

Potential Inhibition/Substrate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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